Cas no 2580227-56-9 ((4r,6r)-1-azaspiro3.3heptane-6-carboxylic acid)

• Product Name: (4r,6r)-1-azaspiro3.3heptane-6-carboxylic acid
• CAS No: 2580227-56-9
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 6207287
• PubChem ID: 124126355
• Update Time: 2025-07-15

(4r,6r)-1-azaspiro3.3heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4r,6r)-1-azaspiro3.3heptane-6-carboxylic acid
• 1-Azaspiro[3.3]heptane-6-carboxylic acid
• EN300-2008892
• EN300-22997817
• 1936050-19-9
• (4r,6r)-1-azaspiro[3.3]heptane-6-carboxylic acid
• SCHEMBL19971630
• 2580227-56-9

• Inchi： 1S/C7H11NO2/c9-6(10)5-3-7(4-5)1-2-8-7/h5,8H,1-4H2,(H,9,10)
• InChI Key： IXWHZPDMYJOEID-UHFFFAOYSA-N
• SMILES： OC(C1CC2(CCN2)C1)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 49.3Ų

Additional information on (4r,6r)-1-azaspiro3.3heptane-6-carboxylic acid

Exploring the Unique Properties and Applications of (4R,6R)-1-Azaspiro[3.3]heptane-6-carboxylic Acid (CAS No. 2580227-56-9)

In the realm of organic chemistry and pharmaceutical research, (4R,6R)-1-Azaspiro[3.3]heptane-6-carboxylic acid (CAS No. 2580227-56-9) has emerged as a compound of significant interest due to its distinctive spirocyclic structure and versatile applications. This chiral spirocyclic carboxylic acid belongs to a class of compounds that are increasingly sought after in drug discovery, particularly for their ability to modulate biological targets with high specificity. The compound's rigid three-dimensional framework and stereochemical purity make it a valuable building block in the synthesis of complex molecules, addressing key challenges in medicinal chemistry such as bioavailability and target engagement.

The structural uniqueness of (4R,6R)-1-Azaspiro[3.3]heptane-6-carboxylic acid lies in its spiro[3.3]heptane core, which incorporates both nitrogen and carboxylic acid functionalities. This arrangement not only enhances the compound's metabolic stability but also provides opportunities for diverse derivatization, a feature highly prized in fragment-based drug design. Researchers are particularly intrigued by its potential to serve as a conformationally restricted scaffold, a property that aligns with current trends in the development of GPCR-targeted therapeutics and enzyme inhibitors. The compound's CAS No. 2580227-56-9 has become a frequent search term among chemists exploring novel spirocyclic motifs for CNS drug development.

Recent advancements in synthetic methodology have made (4R,6R)-1-Azaspiro[3.3]heptane-6-carboxylic acid more accessible to researchers, sparking innovation across multiple disciplines. Its applications extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science, where its stereochemical integrity and functional group compatibility offer distinct advantages. The compound's growing popularity reflects broader industry shifts toward three-dimensional molecular architectures, as evidenced by increasing publications and patent filings featuring this spirocyclic building block.

Quality control and characterization of (4R,6R)-1-Azaspiro[3.3]heptane-6-carboxylic acid remain critical considerations for researchers. Advanced analytical techniques including chiral HPLC and X-ray crystallography are routinely employed to verify the compound's enantiomeric purity and structural conformation. These quality assurance measures ensure reliable performance in downstream applications, particularly when the compound is incorporated into high-value intermediates for clinical candidates. The precise stereochemistry designation (4R,6R) in the compound's name underscores the importance of absolute configuration in determining its biological activity and interaction with molecular targets.

As the pharmaceutical industry continues to explore spirocyclic compounds for their unique pharmacological profiles, (4R,6R)-1-Azaspiro[3.3]heptane-6-carboxylic acid stands out for its balanced combination of structural novelty and synthetic tractability. Its presence in recent drug discovery pipelines highlights the compound's relevance to contemporary medicinal chemistry challenges, particularly in addressing drug resistance and improving therapeutic selectivity. With ongoing research into its structure-activity relationships, this compound is poised to play an increasingly important role in the development of next-generation therapeutics across multiple disease areas.